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Compound of Interest

4-Isopropylphenyl Diphenyl
Phosphate-d10

Cat. No.: B15557040

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Core Topic: An in-depth analysis of the physical state and related properties of 4-
Isopropylphenyl Diphenyl Phosphate-d10, inferred from its non-deuterated analogue.

Executive Summary

This technical guide addresses the physical state and other physicochemical properties of the
deuterated compound, 4-Isopropylphenyl Diphenyl Phosphate-d10. Direct experimental
data for the deuterated form is not readily available in public literature. Therefore, this
document provides a detailed profile of the non-deuterated parent compound, 4-
Isopropylphenyl Diphenyl Phosphate (IPDP), to establish a scientifically sound inference of the
properties of the d10 analogue. Isotopic substitution with deuterium results in a negligible
change in macroscopic physical properties such as physical state. Based on available data, 4-
Isopropylphenyl Diphenyl Phosphate is a viscous liquid at standard conditions.[1]
Consequently, 4-Isopropylphenyl Diphenyl Phosphate-d10 is also expected to be a viscous
liquid.

Inferred Physical State

The physical state of 4-Isopropylphenyl Diphenyl Phosphate-d10 is inferred from its direct,
non-deuterated counterpart.
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o Parent Compound (IPDP): The National Toxicology Program (NTP) describes

Isopropylphenyl Diphenyl Phosphate as a viscous, light yellow liquid.[1] Other sources
characterize it as a low-viscosity liquid.[2]

o Deuterated Compound (IPDP-d10): The substitution of 10 hydrogen atoms with deuterium
atoms increases the molecular weight but does not alter the fundamental intermolecular
forces that determine the substance's physical state at a given temperature and pressure.

Therefore, 4-1sopropylphenyl Diphenyl Phosphate-d10 is presumed to be a viscous liquid
under standard laboratory conditions.
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Caption: Figure 1. Logical Inference Diagram

Physicochemical Data

The following table summarizes the available quantitative data for the non-deuterated 4-
Isopropylphenyl Diphenyl Phosphate. This data provides a baseline for the expected properties
of the d10 analogue.

Property Value Source
Molecular Formula C21H2104P PubChem[1][3]
] PubChem[1][3],

Molecular Weight 368.36 g/mol N
Pharmaffiliates[4]

Physical Description Viscous light yellow liquid NTP (1992) via PubChem[1]

Solubility <1 mg/mL at 77°F (25°C) NTP (1992) via PubChem[1]

Vapor Pressure 3.5x 1077 mmHg Haz-Map via PubChem[1]
Saeger VW et al. (1979) via

LogP (Octanol/Water) 5.31
PubChem|[1]

Flash Point > 200°F (> 93.3°C) NTP (1992) via PubChem[1]

Storage Temperature 2-8°C (Refrigerator) Pharmaffiliates[4]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties listed
above are not available in the cited secondary source literature. The data is reported by
chemical databases and suppliers, referencing historical data sets such as the National
Toxicology Program (NTP). Primary publications containing the methodologies would need to
be consulted for a full description of the experimental procedures.

Biological Signaling and Applications

Information regarding the interaction of 4-Isopropylphenyl Diphenyl Phosphate with biological
signaling pathways is not available. Its documented applications are primarily industrial, where
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it is used as a flame-retardant plasticizer, a component in hydraulic fluids, and a lubricant
additive.[1][2] Due to its industrial use, it has not been characterized in the context of drug
development or interaction with specific biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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